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Compound of Interest

Compound Name: N6-Methyl-xylo-adenosine

Cat. No.: B15588091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N6-Methyl-xylo-adenosine is a modified nucleoside, an analog of adenosine, that holds

significant potential for investigation in various biological processes and as a therapeutic agent.

[1][2] Its structural similarity to naturally occurring nucleosides makes it a valuable tool for

probing enzymatic pathways involved in nucleic acid synthesis and modification.[1][2] Like

other adenosine analogs, it is anticipated to interfere with nucleic acid synthesis and repair,

leading to cytotoxicity in rapidly dividing cells, such as cancer cells.[2] Furthermore, adenosine

analogs can modulate signaling pathways by interacting with adenosine receptors, influencing

cell proliferation, apoptosis, and the tumor microenvironment.[2]

These application notes provide detailed protocols for the solubilization of N6-Methyl-xylo-
adenosine for use in a variety of research applications. Due to the limited availability of explicit

solubility data for this specific compound, the following protocols are based on the known

properties of structurally similar nucleoside analogs. It is strongly recommended to perform a

small-scale solubility test before proceeding with larger quantities.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N6-Methyl-xylo-adenosine is

provided in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₅N₅O₄ [3][4]

Molecular Weight 281.27 g/mol [3][4]

IUPAC Name

(2R,3R,4R,5R)-2-

(hydroxymethyl)-5-[6-

(methylamino)purin-9-

yl]oxolane-3,4-diol

[3]

Appearance
Typically a white to off-white

solid
Inferred

Purity ≥95% (typical) [3]

Recommended Solvents and Stock Solution
Preparation
Based on the properties of similar nucleoside analogs, Dimethyl Sulfoxide (DMSO) is

recommended as the primary solvent for preparing high-concentration stock solutions of N6-
Methyl-xylo-adenosine. Aqueous buffers can then be used to prepare working solutions from

the DMSO stock.

Solubility Data (Inferred from Structurally Similar
Compounds)
The following table provides estimated solubility data. It is crucial to empirically determine the

solubility for your specific experimental needs.
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Solvent Estimated Solubility Notes

DMSO ≥ 10 mg/mL

For a related compound, N6-

Methyl-2'-O-methyladenosine,

the solubility in DMSO is

reported to be 55 mg/mL.[5] It

is reasonable to expect good

solubility for N6-Methyl-xylo-

adenosine as well.

Water Limited

Solubility in aqueous buffers is

expected to be lower than in

organic solvents.

Ethanol Limited
May have some solubility, but

likely less than in DMSO.

PBS (pH 7.4) Limited

Solubility is expected to be

low. Prepare working solutions

by diluting a DMSO stock.

Experimental Protocols
Protocol for Preparing a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of N6-Methyl-xylo-
adenosine in DMSO.

Materials:

N6-Methyl-xylo-adenosine (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of N6-Methyl-xylo-adenosine to warm to room temperature

before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of N6-Methyl-xylo-adenosine. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.81 mg of the compound (Molecular

Weight = 281.27 g/mol ).

Add Solvent: Add the calculated volume of DMSO to the vial containing the compound. For

the example above, add 1 mL of DMSO.

Dissolve: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can be used to

aid dissolution if necessary.[5]

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store at -20°C or -80°C for long-term storage.

Protocol for Preparing Aqueous Working Solutions
This protocol describes the preparation of a working solution in an aqueous buffer (e.g., PBS)

from the DMSO stock solution.

Materials:

10 mM N6-Methyl-xylo-adenosine stock solution in DMSO

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Sterile microcentrifuge tubes

Calibrated micropipettes
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Procedure:

Thaw Stock: Thaw the 10 mM DMSO stock solution at room temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your aqueous buffer. For example, to prepare 1 mL of a 100 µM

working solution, you would need 10 µL of the 10 mM stock solution.

Dilute: Add the calculated volume of the DMSO stock solution to the appropriate volume of

the pre-warmed aqueous buffer. In the example above, add 10 µL of the stock to 990 µL of

buffer.

Mix: Gently mix the solution by pipetting up and down or by gentle vortexing.

Use Immediately: It is recommended to prepare aqueous working solutions fresh for each

experiment and use them immediately to avoid precipitation.

Diagrams
Experimental Workflow for Solubilization
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Workflow for Solubilizing N6-Methyl-xylo-adenosine

Preparation of DMSO Stock Solution

Preparation of Aqueous Working Solution

Weigh N6-Methyl-xylo-adenosine

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot and Store at -20°C / -80°C

Thaw DMSO Stock

For Experiment

Dilute with Aqueous Buffer

Mix Gently

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions.
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Conceptual Signaling Pathway Involvement
As an adenosine analog, N6-Methyl-xylo-adenosine may influence signaling pathways

regulated by adenosine receptors.

Potential Adenosine Receptor Signaling Modulation

N6-Methyl-xylo-adenosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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